Cas no 832737-56-1 (2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine
• CAS No: 832737-56-1
• MF: C₁₃H₁₀F₄N₂O₂S
• MW: 334.289315700531
• MDL: MFCD05667129
• CID: 3059657
• PubChem ID: 17024582
• Update Time: 2025-10-29

2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylsulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine
• 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine
• NCGC00301551-01
• 2-Ethanesulfonyl-4-(4-fluoro-phenyl)-6-trifluoromethyl-pyrimidine
• DTXSID301164484
• 832737-56-1
• AB01299841-01
• 2-ethylsulfonyl-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine
• AKOS000311441
• BBL038596
• EN300-229981
• STK312296

• MDL： MFCD05667129
• Inchi： 1S/C13H10F4N2O2S/c1-2-22(20,21)12-18-10(7-11(19-12)13(15,16)17)8-3-5-9(14)6-4-8/h3-7H,2H2,1H3
• InChI Key： XAWXHKRISVXHLV-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(F)(F)F)C=C(C2C=CC(=CC=2)F)N=1)(CC)(=O)=O

Computed Properties

• Exact Mass: 334.03991139Da
• Monoisotopic Mass: 334.03991139Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine

2-(Ethanesulfonyl)-4-(4-Fluorophenyl)-6-(Trifluoromethyl)Pyrimidine: A Comprehensive Overview

The compound with CAS No. 832737-56-1, known as 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyrimidine core, which is decorated with ethanesulfonyl, 4-fluorophenyl, and trifluoromethyl substituents. These groups contribute to its distinctive chemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine in drug discovery. The pyrimidine ring, a heterocyclic structure commonly found in nucleic acids, serves as a versatile scaffold for the development of bioactive compounds. The ethanesulfonyl group attached at position 2 introduces a sulfonamide functionality, which is known for its ability to modulate enzyme activity and improve pharmacokinetic properties. Meanwhile, the 4-fluorophenyl group at position 4 enhances the molecule's lipophilicity, potentially improving its bioavailability. The trifluoromethyl group at position 6 further stabilizes the molecule through inductive effects and contributes to its unique electronic properties.

One of the most exciting developments involving this compound is its role in inhibiting key enzymes associated with neurodegenerative diseases. Researchers have demonstrated that 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine exhibits potent inhibitory activity against beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides. This suggests that the compound could be a valuable lead in the development of therapies for Alzheimer's disease. Furthermore, its ability to cross the blood-brain barrier makes it particularly attractive for central nervous system applications.

In addition to its pharmacological potential, 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine has shown promise in materials science. Its rigid structure and electron-withdrawing substituents make it an ideal candidate for use in organic electronics. Recent studies have explored its application as a building block for high-performance organic semiconductors, where it has demonstrated excellent charge transport properties. This dual functionality underscores the versatility of this compound across diverse scientific disciplines.

The synthesis of 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine core through condensation reactions and subsequent functionalization with the desired substituents. The use of palladium-catalyzed coupling reactions has been particularly effective in attaching the 4-fluorophenyl group, ensuring high yields and excellent regioselectivity.

From an environmental standpoint, 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine has been evaluated for its biodegradability and eco-toxicological profile. Initial studies indicate that the compound exhibits low toxicity to aquatic organisms, suggesting that it could be used safely in industrial and pharmaceutical settings. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 2-(ethanesulfonyl)-4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine represents a cutting-edge molecule with immense potential across multiple scientific domains. Its unique chemical structure, combined with recent advances in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both medicinal chemistry and materials science.